3-Phenylpropyl isothiocyanate

• IUPAC Name: 3-isothiocyanatopropylbenzene
• InChI: InChI=1S/C10H11NS/c12-9-11-8-4-7-10-5-2-1-3-6-10/h1-3,5-6H,4,7-8H2
• InChI Key: GRUOGLPIAPZLHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCN=C=S
• Molecular Formula: C10H11NS
• DSSTOX Substance ID: DTXSID1040241
• Molecular Weight: 177.27 g/mol
• CAS No.: 2627-27-2

Description

3-Phenylpropyl isothiocyanate (3-PPITC) is an organosulfur compound belonging to the class of isothiocyanates. It is an important and widely studied compound due to its diverse applications in the pharmaceutical and biomedical fields. 3-PPITC has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties, making it a potential therapeutic agent for various diseases. In addition, 3-PPITC has been used in various laboratory experiments and studies to investigate its biochemical and physiological effects.

Scientific Research Applications

• Cancer Chemoprevention and Apoptosis Induction : Isothiocyanates, including 3-Phenylpropyl isothiocyanate, have been found to induce apoptosis in cancer cells and have chemopreventive properties. They stimulate caspase-3-like activity, leading to programmed cell death, which is a crucial mechanism in preventing cancer cell proliferation (Yu et al., 1998).

• Activation of Cellular Signaling Pathways : Research indicates that isothiocyanates, including this compound, activate the Jun N-terminal kinase (JNK1) signaling pathway. This activation is crucial for the regulation of Phase II detoxifying enzyme gene expression, a vital process in chemoprevention (Yu et al., 1996).

• Inhibition of Lung and Esophageal Tumorigenesis : Isothiocyanates, including this compound, have shown remarkable inhibitory activities in lung and esophageal tumorigenesis models. Studies have demonstrated a trend of increasing inhibition of lung neoplasia with the use of arylalkyl isothiocyanates, suggesting their potential as chemopreventive agents in these cancers (Morse et al., 1989).

• Antimicrobial Properties : Isothiocyanates including this compound have been studied for their antibacterial activities against various pathogens. They have shown potent antibacterial activity, particularly against Gram-positive bacteria (Jang et al., 2010).

• Applications in Bioimaging : Isothiocyanate-functionalized compounds are being used in bioimaging, particularly for mitochondrion imaging in cells. These compounds offer high specificity and photostability, essential for accurate and reliable imaging in biological research (Zhang et al., 2015).

Mechanism of Action

Target of Action

3-Phenylpropyl isothiocyanate (3-PPI) is a chemoprotective agent . It primarily targets proteins, especially those with sulfur-centered nucleophiles such as protein cysteine residues . It also targets transcription factors, affecting the expression of networks of genes .

Mode of Action

3-PPI exhibits high chemical reactivity, especially with sulfur-centered nucleophiles . This interaction leads to multiple mechanisms of action, including the induction of cytoprotective proteins through the Keap1/Nrf2/ARE pathway, inhibition of proinflammatory responses through the NFκB pathway, induction of cell cycle arrest and apoptosis, effects on heat shock proteins, and inhibition of angiogenesis and metastasis .

Biochemical Pathways

3-PPI affects several biochemical pathways. It inhibits cytochrome P450 (CYP) enzymes and induces phase II enzymes via activation of NF-E2-related factor-2 (Nrf2). It also modulates cell cycle regulators, induces apoptosis, inhibits nuclear factor kappa B (NF-ĸB), and inhibits macrophage migration inhibitory factor (MIF) .

Pharmacokinetics

Isothiocyanates, in general, are metabolized by the mercapturic acid pathway, which includes conjugation with glutathione (gsh) followed by enzymatic degradation and n-acetylation .

Result of Action

3-PPI has been identified as an especially effective inhibitor, reducing the incidence and multiplicity of N-nitrosomethyl-benzylamine (NMBA)-induced esophageal tumors by more than 95% . This indicates its strong chemopreventive properties .

Action Environment

The action of 3-PPI can be influenced by environmental factors. For instance, the pH level can affect the formation of isothiocyanates . .

Safety and Hazards

3-Phenylpropyl isothiocyanate should be handled with care. It is recommended to wear personal protective equipment/face protection, avoid getting it in eyes, on skin, or on clothing, use only under a chemical fume hood, do not breathe mist/vapors/spray, and do not ingest.

Biochemical Analysis

Biochemical Properties

3-Phenylpropyl isothiocyanate plays a significant role in biochemical reactions due to its high chemical reactivity. It interacts with various enzymes, proteins, and other biomolecules. One of the primary interactions is with sulfur-centered nucleophiles, such as protein cysteine residues. This interaction leads to the formation of thiourea derivatives, which can modify the activity of enzymes and proteins. Additionally, this compound has been shown to inhibit the activity of certain enzymes involved in carcinogenesis, such as cytochrome P450 enzymes .

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. It has been found to induce cell cycle arrest and apoptosis in cancer cells, thereby inhibiting their proliferation. This compound influences cell signaling pathways, including the Keap1/Nrf2/ARE pathway, which is involved in the induction of cytoprotective proteins. Furthermore, this compound affects gene expression by modulating the activity of transcription factors such as NFκB, leading to the inhibition of proinflammatory responses .

Molecular Mechanism

The molecular mechanism of this compound involves several key processes. At the molecular level, it binds to cysteine residues in proteins, forming thiourea derivatives. This binding can inhibit or activate enzymes, depending on the specific protein involved. For example, this compound inhibits the activity of cytochrome P450 enzymes, which are involved in the metabolism of carcinogens. Additionally, it induces the expression of cytoprotective proteins through the activation of the Nrf2 pathway, leading to enhanced cellular defense mechanisms .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable, but it can degrade under certain conditions, such as exposure to light and heat. Long-term studies have shown that this compound can have sustained effects on cellular function, including the continued inhibition of carcinogenesis and the induction of apoptosis in cancer cells. These effects are often dose-dependent and can vary based on the experimental conditions .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, it has been shown to have chemoprotective effects, reducing the incidence and multiplicity of tumors in various animal models. At high doses, this compound can exhibit toxic effects, including liver and kidney damage. These threshold effects highlight the importance of determining the optimal dosage for therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized through the mercapturic acid pathway, which includes conjugation with glutathione, followed by enzymatic degradation and N-acetylation. This metabolic process leads to the formation of various metabolites that can be excreted from the body. The interaction of this compound with enzymes such as glutathione S-transferase plays a crucial role in its detoxification and elimination .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes. Once inside the cell, this compound can accumulate in specific compartments, such as the cytoplasm and nucleus, where it exerts its biochemical effects. The distribution of this compound within tissues can also influence its overall efficacy and toxicity .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, this compound can localize to the nucleus, where it interacts with transcription factors and modulates gene expression. Additionally, its presence in the cytoplasm allows it to interact with various enzymes and proteins involved in cellular metabolism .